(4'-Pentyl[1,1'-biphenyl]-4-yl)boronic acid

• IUPAC Name: [4-(4-pentylphenyl)phenyl]boronic acid
• InChI: InChI=1S/C17H21BO2/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(13-11-16)18(19)20/h6-13,19-20H,2-5H2,1H3
• InChI Key: QRZCEXCQSFQDMG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C2=CC=C(C=C2)CCCCC)(O)O
• Molecular Formula: C17H21BO2
• DSSTOX Substance ID: DTXSID80572952
• Molecular Weight: 268.2 g/mol
• CAS No.: 121554-18-5

Description

(4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid is an organic compound that belongs to the class of boronic acids. These compounds are characterized by the presence of a boron atom bonded to two hydroxyl groups and an organic substituent. (4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid is particularly notable for its biphenyl structure with a pentyl group attached, making it a versatile reagent in organic synthesis and various scientific applications.

Scientific Research Applications

(4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in cross-coupling reactions to form complex molecules.

Biology: Employed in the development of sensors for detecting biological molecules such as sugars and amino acids.

Medicine: Investigated for its potential in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of advanced materials, including polymers and liquid crystals.

Mechanism of Action

Target of Action

Boronic acids, including phenylboronic acid, are known to be mild lewis acids . They can interact with various biological targets, particularly proteins with Lewis base side chains.

Mode of Action

Boronic acids are known to form reversible covalent complexes with proteins, sugars, and other biological molecules . This interaction can alter the function of the target molecule, leading to various downstream effects.

Biochemical Pathways

Boronic acids are often used in organic synthesis, particularly in the suzuki-miyaura coupling reaction . This reaction is used to create carbon-carbon bonds, producing conjugated systems of alkenes, styrenes, or biaryl compounds .

Result of Action

The ability of boronic acids to form reversible covalent bonds can lead to various biological effects, depending on the specific targets and biochemical pathways involved .

Action Environment

The action, efficacy, and stability of (4’-Pentyl-[1,1’-biphenyl]-4-yl)boronic acid can be influenced by various environmental factors. These may include pH, temperature, and the presence of other molecules that can interact with the boronic acid. For example, the reactivity of boronic acids can be influenced by the pH of the environment, as they can form boronate esters under alkaline conditions .

Safety and Hazards

“(4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid” is classified under GHS07. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water in case of contact with eyes (P305+P351+P338).

Future Directions

As a key reagent in the Suzuki-Miyaura coupling, “(4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid” has significant potential for future research and applications in the field of organic synthesis. Its use in the formation of carbon-carbon bonds makes it a valuable tool in the creation of complex organic compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid typically involves the reaction of a biphenyl derivative with a boron-containing reagent. One common method is the palladium-catalyzed borylation of aryl halides using bis(pinacolato)diboron. The reaction conditions often include a base such as potassium acetate and a solvent like dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of (4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid may involve large-scale borylation reactions using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also enhances the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid undergoes various types of chemical reactions, including:

Suzuki-Miyaura Coupling: This reaction involves the coupling of the boronic acid with aryl or vinyl halides in the presence of a palladium catalyst and a base, forming carbon-carbon bonds.

Oxidation: The boronic acid can be oxidized to form the corresponding phenol.

Substitution: The boronic acid group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalyst, base (e.g., potassium carbonate), and solvent (e.g., toluene or ethanol).

Oxidation: Oxidizing agents such as hydrogen peroxide or sodium perborate.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products Formed

Suzuki-Miyaura Coupling: Biaryl compounds.

Oxidation: Phenols.

Substitution: Various substituted biphenyl derivatives.

Comparison with Similar Compounds

Similar Compounds

Phenylboronic Acid: A simpler boronic acid with a phenyl group instead of a biphenyl structure.

4-Biphenylboronic Acid: Similar to (4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid but without the pentyl group.

2-Naphthylboronic Acid: Contains a naphthyl group instead of a biphenyl structure.

Uniqueness

(4’-Pentyl[1,1’-biphenyl]-4-yl)boronic acid is unique due to its extended biphenyl structure with a pentyl group, which enhances its solubility and reactivity in organic solvents. This makes it particularly useful in applications requiring high solubility and specific reactivity profiles.

Synthesis routes and methods

Procedure details

4-Bromo-4′-pentylbiphenyl (3 g, 9.9 mmol) was added in one portion to Mg (0.27 g, 11.1 mmol), treated with I2, in THF (40 mL). The mixture was heated at reflux for 3 h, cooled to −78° C. and trimethyl borate (2.06 g, 19.8 mmol) was added dropwise. The mixture was warmed to room temperature over 1 h, acidified with HCl (2 M, 50 mL), extracted with Et2O (3×50 mL). The combined ethereal washes were extracted with NaOH (100 mL, 1 M). The aqueous phase was acidified with concentrated HCl, extracted with Et2O (3×50 mL), dried (MgSO4) and the solvent removed under reduced to give the title compound (2.07 g, 78%) as an off white powder.